Cas no 2503204-12-2 (5lambda4-thia-8-azaspiro3.5nonan-5-one)

• Product Name: 5lambda4-thia-8-azaspiro3.5nonan-5-one
• CAS No: 2503204-12-2
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• MDL: MFCD32860230
• CID: 5669606
• PubChem ID: 22417089
• Update Time: 2023-11-27

5lambda4-thia-8-azaspiro3.5nonan-5-one Chemical and Physical Properties

Names and Identifiers

• 5lambda4-thia-8-azaspiro[3.5]nonan-5-one
• EN300-27148701
• 2503204-12-2
• SCHEMBL9080871
• 5lambda4-thia-8-azaspiro3.5nonan-5-one

• MDL： MFCD32860230
• Inchi： 1S/C7H13NOS/c9-10-5-4-8-6-7(10)2-1-3-7/h8H,1-6H2
• InChI Key： VTAJJDYVZGCYME-UHFFFAOYSA-N
• SMILES： S1(CCNCC21CCC2)=O

Computed Properties

• Exact Mass: 159.07178521g/mol
• Monoisotopic Mass: 159.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 48.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines